![molecular formula C20H19N5O3 B2465303 6-(3-(1H-imidazol-1-yl)propyl)-2-amino-4-(furan-2-yl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile CAS No. 881218-72-0](/img/structure/B2465303.png)
6-(3-(1H-imidazol-1-yl)propyl)-2-amino-4-(furan-2-yl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile
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Description
6-(3-(1H-imidazol-1-yl)propyl)-2-amino-4-(furan-2-yl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C20H19N5O3 and its molecular weight is 377.404. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research on similar compounds primarily focuses on their synthesis, structural characterization, and the exploration of their chemical properties. For instance, novel compounds have been synthesized to explore their potential applications, including their antimicrobial and antioxidant activities. These studies involve detailed chemical synthesis methods, spectroscopic analysis for structure elucidation, and assessments of biological activity (Bassyouni et al., 2012; Khalifa et al., 2017).
Antiprotozoal and Antimicrobial Studies
Compounds with structural similarities have been evaluated for their antiprotozoal and antimicrobial activities. The synthesis of novel dicationic imidazo[1,2-a]pyridines, for example, showed promising results against protozoal infections and bacterial strains. These compounds' DNA affinities and their potential as therapeutic agents against specific pathogens highlight the importance of such molecules in developing new drugs (Ismail et al., 2004).
Molecular Docking and In Vitro Screening
Some related compounds have undergone molecular docking and in vitro screening to determine their potential as inhibitors or therapeutic agents against various diseases. These studies often focus on the compounds' interactions with proteins or enzymes, predicting their efficacy and mechanism of action in biological systems (Flefel et al., 2018).
Corrosion Inhibition
Interestingly, pyrazolo[3,4-b]pyridine derivatives have been synthesized and studied for their potential as corrosion inhibitors. The efficiency of these compounds in protecting materials like mild steel in corrosive environments underscores the versatility of such chemical structures in applications beyond biomedical research (Dandia et al., 2013).
Properties
IUPAC Name |
2-amino-4-(furan-2-yl)-6-(3-imidazol-1-ylpropyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O3/c1-13-10-16-18(20(26)25(13)7-3-6-24-8-5-23-12-24)17(15-4-2-9-27-15)14(11-21)19(22)28-16/h2,4-5,8-10,12,17H,3,6-7,22H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRGIFYXDBDLDOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=CO3)C(=O)N1CCCN4C=CN=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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